Cas no 1251012-82-4 (5-[(tert-butoxy)carbonyl]-5-azaspiro[2.3]hexane-1-carboxylic acid)

• Product Name: 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.3]hexane-1-carboxylic acid
• CAS No: 1251012-82-4
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD17016192
• CID: 2085028
• PubChem ID: 71306057
• Update Time: 2025-06-11

5-[(tert-butoxy)carbonyl]-5-azaspiro[2.3]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(TERT-BUTOXYCARBONYL)-5-AZASPIRO[2.3]HEXANE-1-CARBOXYLIC ACID
• 5-(tert-Butoxycarbonyl)-5-azaspiro-[2.3]hexane-1-carboxylic acid
• 5-[(2-methylpropan-2-yl)oxycarbonyl]-5-azaspiro[2.3]hexane-2-carboxylic acid
• 5-BOC-5-AZA-SPIRO[2.3]HEXANE-1-CARBOXYLIC ACID
• 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.3]hexane-1-carboxylic acid
• AM805789
• 5-(t-Butoxycarbonyl)-5-azaspiro[2.3]hexane-1-carboxylic acid
• Z1505709368
• AS-42328
• MFCD17016192
• AKOS023583610
• F8887-4185
• DTXSID70745370
• 5-(Boc)-5-azaspiro[2.3]hexane-1-carboxylic acid
• EN300-174606
• A890290
• 5-(TERT-BUTOXYCARBONYL)-5-AZASPIRO[2.3]HEXANE-1-CARBOXYLICACID
• 5-Boc-5-aza-spiro(2.3)hexane-1-carboxylic acid
• 5-Azaspiro[2.3]hexane-1,5-dicarboxylic acid, 5-(1,1-dimethylethyl) ester
• BAC01282
• SY097912
• 5-BOC-5-AZASPIRO[2.3]HEXANE-1-CARBOXYLIC ACID
• 5-Aza-spiro[2.3]hexane-1,5-dicarboxylicacid5-tert-butylester
• 1251012-82-4
• BCP08545
• 5-AZA-SPIRO[2.3]HEXANE-1,5-DICARBOXYLIC ACID 5-TERT-BUTYL ESTER
• SCHEMBL18149873
• CS-0038518
• PB30239
• DB-095070
• 5-boc-5-azaspiro2.3]hexane-1-carboxylic acid

• MDL： MFCD17016192
• Inchi： 1S/C11H17NO4/c1-10(2,3)16-9(15)12-5-11(6-12)4-7(11)8(13)14/h7H,4-6H2,1-3H3,(H,13,14)
• InChI Key： YHMUQYORLLKZHP-UHFFFAOYSA-N
• SMILES： OC(C1CC21CN(C(=O)OC(C)(C)C)C2)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7 g/l) (25 º C),

Additional information on 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.3]hexane-1-carboxylic acid

Comprehensive Overview of 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.3]hexane-1-carboxylic acid (CAS No. 1251012-82-4)

5-[(tert-butoxy)carbonyl]-5-azaspiro[2.3]hexane-1-carboxylic acid (CAS No. 1251012-82-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and functional versatility. This compound belongs to the class of azaspiro derivatives, which are increasingly explored for their potential in drug discovery, particularly in the development of small molecule therapeutics and proteolysis-targeting chimeras (PROTACs). Its molecular framework combines a spiro[2.3]hexane core with a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in synthetic chemistry.

The spirocyclic architecture of this compound is a key feature driving its utility. Spirocycles are known for their three-dimensional rigidity, which can enhance binding affinity and selectivity in drug-target interactions. Researchers are particularly interested in how 5-azaspiro[2.3]hexane scaffolds can improve the pharmacokinetic properties of drug candidates, addressing challenges like metabolic stability and bioavailability. This aligns with current trends in fragment-based drug design (FBDD) and covalent inhibitor development, where structural novelty is critical.

From a synthetic perspective, the Boc-protected carboxylic acid moiety in CAS 1251012-82-4 offers straightforward derivatization opportunities. The tert-butoxycarbonyl group is widely used in peptide synthesis and medicinal chemistry to protect amines, and its presence here facilitates further functionalization under mild conditions. This adaptability makes the compound a sought-after building block for high-throughput screening libraries and combinatorial chemistry applications.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse intermediates like 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.3]hexane-1-carboxylic acid. Machine learning models trained on chemical databases often prioritize spirocyclic compounds due to their underrepresented yet promising bioactivity profiles. This compound’s CAS number (1251012-82-4) frequently appears in patent literature related to kinase inhibitors and GPCR modulators, reflecting its relevance in targeting challenging disease pathways.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many traditional intermediates, azaspiro[2.3]hexane derivatives are often designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with the pharmaceutical industry’s shift toward sustainable synthesis and benign-by-design strategies, which are increasingly demanded by regulatory agencies and environmentally conscious consumers.

In summary, 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.3]hexane-1-carboxylic acid (CAS No. 1251012-82-4) represents a convergence of structural innovation and practical utility in modern chemistry. Its applications span from medicinal chemistry to materials science, driven by its spirocyclic core and versatile functional groups. As research continues to explore its potential, this compound is poised to remain a focal point in the development of next-generation therapeutics and functional materials.